Cas no 1262406-85-8 (3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid
• CAS No: 1262406-85-8
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD18375005
• CID: 4583934
• PubChem ID: 64145864
• Update Time: 2025-05-24

3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid
• 3-(((Benzyloxy)carbonyl)amino)tetrahydrofuran-3-carboxylic acid
• 3-(phenylmethoxycarbonylamino)oxolane-3-carboxylic acid
• 3-([(Benzyloxy)carbonyl]amino)oxolane-3-carboxylic acid
• EN300-122147
• CS-0308484
• 3-(((Benzyloxy)carbonyl)amino)tetrahydrofuran-3-carboxylicacid
• 1262406-85-8
• AKOS013463984
• SCHEMBL20179421
• PS-18048
• F8887-2864
• MFCD18375005
• 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid

• MDL： MFCD18375005
• Inchi： 1S/C13H15NO5/c15-11(16)13(6-7-18-9-13)14-12(17)19-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,17)(H,15,16)
• InChI Key： HDPOINUGZWATFQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9

Additional information on 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid

Recent Advances in the Study of 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 1262406-85-8)

The compound 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 1262406-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its oxolane (tetrahydrofuran) ring structure, combined with the benzyloxycarbonyl (Cbz) protecting group, makes it a versatile building block for the construction of complex molecules. Researchers have successfully utilized this compound in the development of protease inhibitors and other bioactive peptides, demonstrating its importance in modern drug discovery.

One of the most notable advancements in this area is the optimization of synthetic routes for 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) reported a highly efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. This breakthrough has significant implications for the large-scale production of derivatives and analogs, facilitating further pharmacological investigations.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid exhibit promising inhibitory effects against several disease-relevant enzymes, including matrix metalloproteinases (MMPs) and angiotensin-converting enzyme (ACE). These findings suggest potential applications in the treatment of cardiovascular diseases, cancer, and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential as a chiral auxiliary in asymmetric synthesis. Its rigid oxolane ring and stereogenic center make it an excellent candidate for inducing enantioselectivity in catalytic reactions. Recent work in Organic Letters (2024) demonstrated its utility in the synthesis of enantiomerically pure β-amino acids, which are valuable building blocks for peptidomimetics and other bioactive molecules.

Despite these promising developments, challenges remain in the clinical translation of 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 1262406-85-8) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in drug discovery and development. Future studies should focus on optimizing its pharmacological profile and exploring novel derivatives with enhanced efficacy and safety.